1,5-Dimethylhexyl acetate
Overview
Description
Isooctyl acetate, also known as fructurol, belongs to the class of organic compounds known as carboxylic acid esters. These are carboxylic acid derivatives in which the carbon atom from the carbonyl group is attached to an alkyl or an aryl moiety through an oxygen atom (forming an ester group). Isooctyl acetate is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, isooctyl acetate is primarily located in the membrane (predicted from logP). Isooctyl acetate is an earthy, herbal, and humus tasting compound that can be found in fruits and milk and milk products. This makes isooctyl acetate a potential biomarker for the consumption of these food products.
6-methyl-2-heptanyl acetate is the acetate ester of 6-methylheptan-2-ol. It has a role as a metabolite.
Scientific Research Applications
Antitumor Activity
1,5-Dimethylhexyl acetate, while not directly studied, shares a structural similarity to compounds like 5,6-dimethylxanthenone-4-acetic acid (DMXAA), which has been investigated for its antitumor activity. DMXAA exhibits potential in inducing tumor necrosis factor, inhibiting tumor blood flow, and causing tumor hemorrhagic necrosis and regression (Zhao, Ching, Kestell, & Baguley, 2002). These findings suggest a possible avenue for exploring the antitumor properties of similar compounds like 1,5-Dimethylhexyl acetate.
Biological Response Modification
Studies on DMXAA, a compound structurally related to 1,5-Dimethylhexyl acetate, indicate its role as a biological response modifier. It can induce various biological effects, including the induction of cytokines, serotonin, and nitric oxide, which are consistent with effects observed in vitro and animal studies (Zhou, Kestell, Baguley, & Paxton, 2002). This suggests potential applications for 1,5-Dimethylhexyl acetate in modifying biological responses, particularly in cancer therapy.
properties
CAS RN |
67952-57-2 |
|---|---|
Product Name |
1,5-Dimethylhexyl acetate |
Molecular Formula |
C10H20O2 |
Molecular Weight |
172.26 g/mol |
IUPAC Name |
6-methylheptan-2-yl acetate |
InChI |
InChI=1S/C10H20O2/c1-8(2)6-5-7-9(3)12-10(4)11/h8-9H,5-7H2,1-4H3 |
InChI Key |
JNRDWRMJYGDQQE-UHFFFAOYSA-N |
SMILES |
CC(C)CCCC(C)OC(=O)C |
Canonical SMILES |
CC(C)CCCC(C)OC(=O)C |
Other CAS RN |
67952-57-2 |
Origin of Product |
United States |
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